Cas no 682341-19-1 (4-[(4-ethylpiperazin-1-yl)sulfonyl]aniline)

• Product Name: 4-[(4-ethylpiperazin-1-yl)sulfonyl]aniline
• CAS No: 682341-19-1
• MF: C₁₂H₁₉N₃O₂S
• MW: 269.363161325455
• MDL: MFCD06659953
• CID: 393501
• PubChem ID: 17480859
• Update Time: 2025-04-19

4-[(4-ethylpiperazin-1-yl)sulfonyl]aniline Chemical and Physical Properties

Names and Identifiers

• Piperazine, 1-[(4-aminophenyl)sulfonyl]-4-ethyl-
• 4-(4-ethylpiperazin-1-yl)sulfonylaniline
• 4-[(4-ethylpiperazin-1-yl)sulfonyl]aniline
• DTXSID30589636
• Z147642686
• EN300-22363
• AKOS005457265
• 4-(4-Ethylpiperazine-1-sulfonyl)aniline
• CS-0240057
• 682341-19-1

• MDL： MFCD06659953
• Inchi： 1S/C12H19N3O2S/c1-2-14-7-9-15(10-8-14)18(16,17)12-5-3-11(13)4-6-12/h3-6H,2,7-10,13H2,1H3
• InChI Key： CEFNHAPURWWQNH-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)N)(N1CCN(CC)CC1)(=O)=O

Computed Properties

• Exact Mass: 269.11997
• Monoisotopic Mass: 269.11979803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 75Ų

Experimental Properties

• PSA: 66.64